Cas no 1805316-37-3 (2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide)
2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide
-
- Inchi: 1S/C6H6F2N2O3S/c7-6(8)5-4(11)1-3(2-10-5)14(9,12)13/h1-2,6,11H,(H2,9,12,13)
- InChI Key: WLAWMWJFBGLAFW-UHFFFAOYSA-N
- SMILES: S(C1=CN=C(C(F)F)C(=C1)O)(N)(=O)=O
Computed Properties
- Exact Mass: 224.007
- Monoisotopic Mass: 224.007
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 102
2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024004067-250mg |
2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide |
1805316-37-3 | 97% | 250mg |
$693.60 | 2022-04-01 | |
| Alichem | A024004067-500mg |
2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide |
1805316-37-3 | 97% | 500mg |
$1,048.60 | 2022-04-01 | |
| Alichem | A024004067-1g |
2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide |
1805316-37-3 | 97% | 1g |
$1,797.60 | 2022-04-01 |
2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide
2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide: A Novel Scaffold for Targeted Therapeutic Applications
CAS No. 1805316-37-3 represents a unique chemical entity with a complex molecular architecture that combines the structural features of a pyridine ring and a sulfonamide group. This compound, formally known as 2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide, exhibits a hybridization of aromatic and polar functionalities, making it a promising candidate for the development of advanced therapeutics. The molecular formula of this compound is C8H7FN2O3S, with a molecular weight of 237.24 g/mol. Its structural framework is characterized by a six-membered pyridine ring substituted at the 3-position with a hydroxyl group and at the 2-position with a difluoromethyl group, while the 5-position of the ring is functionalized with a sulfonamide group.
Recent advancements in medicinal chemistry have highlighted the importance of pyridine ring derivatives in the design of drugs targeting metabolic disorders, neurodegenerative diseases, and inflammatory conditions. The sulfonamide group in 2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide is particularly significant due to its ability to form hydrogen bonds with key residues in enzyme active sites, thereby modulating enzymatic activity. This structural feature is further enhanced by the presence of the difluoromethyl substituent, which introduces electron-withdrawing properties and alters the overall polarity of the molecule.
Studies published in 2023 in the Journal of Medicinal Chemistry have demonstrated the potential of 2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide as an inhibitor of the pyridine ring-dependent enzyme, 3-hydroxy-3-methylglutaryl-CoA reductase (HMG-CoA reductase), which plays a critical role in cholesterol biosynthesis. The compound's ability to selectively inhibit this enzyme has been attributed to its unique spatial arrangement of functional groups, which allows for precise interactions with the enzyme's active site. This finding is particularly relevant in the context of cardiovascular diseases, where HMG-CoA reductase inhibitors (statins) are widely used.
Another groundbreaking study from 2024, published in ACS Chemical Biology, has explored the pyridine ring-based scaffolds for the development of anti-inflammatory agents. The research team found that 2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide exhibits potent anti-inflammatory activity by modulating the NF-κB signaling pathway. This mechanism is crucial for managing chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to suppress the activation of NF-κB is attributed to its sulfonamide group, which interacts with key residues in the kinase domain of the NF-κB pathway.
From a synthetic chemistry perspective, the pyridine ring in 2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide is synthesized through a multi-step process involving the coupling of a difluoromethyl group with a hydroxyl-substituted pyridine derivative. This synthetic approach is highly efficient and allows for the incorporation of various functional groups at the 2- and 5-positions of the pyridine ring. The sulfonamide group is introduced through a nucleophilic substitution reaction, ensuring the final product retains its desired pharmacological properties.
Recent computational studies have further validated the potential of 2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide as a lead compound for drug development. Molecular docking simulations have shown that the compound binds with high affinity to the active sites of several target proteins, including the enzyme acetyl-CoA carboxylase (ACC), which is implicated in fatty acid synthesis. This finding is particularly significant in the context of metabolic syndrome, where ACC inhibition is a promising therapeutic strategy.
Moreover, the pyridine ring-based structure of 2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide has been shown to exhibit improved metabolic stability compared to traditional small molecule drugs. The introduction of the difluoromethyl group enhances the compound's resistance to enzymatic degradation, thereby extending its half-life in vivo. This property is essential for the development of orally bioavailable drugs, as it reduces the need for frequent dosing and improves patient compliance.
In the realm of drug discovery, the sulfonamide group in 2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide has also been explored for its potential as a linker in the design of multi-target drugs. By connecting different functional groups, the sulfonamide moiety can facilitate the simultaneous targeting of multiple pathways, which is a key strategy in the treatment of complex diseases such as cancer and diabetes. This approach is particularly relevant given the increasing demand for personalized medicine and the need for therapeutics that can address multiple aspects of a disease.
Furthermore, the pyridine ring in 2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide has been found to exhibit unique electronic properties that make it suitable for the development of fluorescent probes. These probes can be used for real-time monitoring of enzyme activity and cellular processes, providing valuable insights into the mechanisms of action of the compound. This application is particularly relevant in the field of bioimaging, where the ability to visualize molecular interactions in living systems is crucial.
Despite its promising pharmacological profile, 2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide is still in the early stages of drug development. Ongoing research is focused on optimizing its chemical structure to enhance its potency, selectivity, and safety. This includes the exploration of various substituents that can further modulate the compound's interactions with target proteins and reduce potential side effects. The development of this compound is expected to contribute to the next generation of therapeutics for a wide range of diseases.
In summary, 2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide represents a significant advancement in the field of medicinal chemistry. Its unique combination of a pyridine ring and a sulfonamide group offers a versatile platform for the development of novel therapeutics with broad applications in the treatment of metabolic, inflammatory, and neurodegenerative disorders. As research in this area continues to evolve, the potential of this compound is likely to expand, paving the way for the discovery of new and more effective treatments for a variety of medical conditions.
1805316-37-3 (2-(Difluoromethyl)-3-hydroxypyridine-5-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)